Tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate

• Molecular Formula: C13H17NO6S2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate
• InChI: InChI=1S/C13H17NO6S2/c1-13(2,3)20-12(15)8-21-11-6-5-9(22(4,18)19)7-10(11)14(16)17/h5-7H,8H2,1-4H3
• InChI Key: UXDBUUGWCCARAJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CSC1=C(C=C(C=C1)S(=O)(=O)C)[N+](=O)[O-]

Description

Tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the family of sulfanylacetates and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate is not well understood. However, it is believed to act by inhibiting certain enzymes.
Biochemical and Physiological Effects:
Tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects. Additionally, it has been shown to have antioxidant and antitumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate in lab experiments is its easy synthesis. Additionally, it has been shown to have various biological activities, making it a useful compound for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity.

Future Directions

There are several future directions for the use of tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate. One of the future directions is the development of new drugs based on this compound. Additionally, it can be used as a starting material for the synthesis of other compounds. Further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate is a chemical compound that has gained significant attention in scientific research. It has been synthesized using different methods and has been shown to have various biological activities. Its potential applications in drug development and other fields make it a useful compound for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications.

Synthesis Methods

Tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate has been synthesized using different methods. One of the commonly used methods involves the reaction of tert-butyl 2-bromoacetate with 4-methylsulfonyl-2-nitrophenylthiol in the presence of a base. The product obtained is then purified using column chromatography. Another method involves the reaction of tert-butyl 2-chloroacetate with 4-methylsulfonyl-2-nitrophenylthiol in the presence of a base. The product obtained is then purified using recrystallization.

Scientific Research Applications

Tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate has been used in various scientific research studies. It has been used as a building block in the synthesis of other compounds. It has also been used as a ligand in catalytic reactions. Additionally, it has been used in the development of new drugs.